![molecular formula C12H19F6N2O5P B2616294 1-(Azetidin-3-yl)-4-methyl-1,4lambda5-azaphosphinane 4-oxide;2,2,2-trifluoroacetic acid CAS No. 2418730-57-9](/img/structure/B2616294.png)
1-(Azetidin-3-yl)-4-methyl-1,4lambda5-azaphosphinane 4-oxide;2,2,2-trifluoroacetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(Azetidin-3-yl)-4-methyl-1,4lambda5-azaphosphinane 4-oxide;2,2,2-trifluoroacetic acid is a useful research compound. Its molecular formula is C12H19F6N2O5P and its molecular weight is 416.257. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
Total Synthesis of Antibiotic Analogues
Research by Brennan, Richardson, and Stoodley (1983) highlights the total synthesis of analogues of β-lactam antibiotics, showcasing the transformation of 4-hydroxymethylazetidin-2-one into various esters using trifluoroacetic acid, demonstrating a method for creating potent antibiotic structures (J. Brennan, G. Richardson, & R. J. Stoodley, 1983).
Development of Antimicrobial Compounds
Chandrashekaraiah et al. (2014) synthesized new pyrimidine-azetidinone analogues and tested their antioxidant, antimicrobial, and antitubercular activities, providing insights into the design of antibacterial and antituberculosis compounds (M. Chandrashekaraiah, et al., 2014).
Applications in Organic Synthesis
Advanced Organic Synthesis Techniques
Kano, Ebata, and Shibuya's study (1980) on the acid-catalyzed rearrangement of 1-arylazetidin-2-ones underlines the versatility of azetidinones in organic synthesis, leading to the formation of 2,3-dihydro-4(1H)-quinolones through acyl migration and N–CO fission (Shinto Kano, Tsutomu Ebata, & S. Shibuya, 1980).
Microwave-Assisted Synthesis
Mistry and Desai (2006) reported on the microwave-assisted rapid synthesis of nitrogen and sulfur-containing heterocyclic compounds, demonstrating the efficiency and efficacy of modern synthetic methods in creating pharmacologically active azetidinones and thiazolidinones (K. Mistry & K. R. Desai, 2006).
Antimicrobial and Antibacterial Activities
Synthesis of Antibacterial Agents
Patel and Patel (2017) synthesized and evaluated the antibacterial and antifungal activities of 4-thiazolidinones and 2-azetidinones derivatives, aiming to develop a novel class of antimicrobial agents effective against various bacterial and fungal strains (N. Patel & Minesh D. Patel, 2017).
properties
IUPAC Name |
1-(azetidin-3-yl)-4-methyl-1,4λ5-azaphosphinane 4-oxide;2,2,2-trifluoroacetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17N2OP.2C2HF3O2/c1-12(11)4-2-10(3-5-12)8-6-9-7-8;2*3-2(4,5)1(6)7/h8-9H,2-7H2,1H3;2*(H,6,7) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQYUQVYZHCOHFR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CP1(=O)CCN(CC1)C2CNC2.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19F6N2O5P |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2418730-57-9 |
Source
|
Record name | 1-(azetidin-3-yl)-4-methyl-1,4lambda5-azaphosphinan-4-one; bis(trifluoroacetic acid) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.